Cas no 88067-73-6 (4-(morpholine-4-carbonyl)-2-phenylquinoline)

• Product Name: 4-(morpholine-4-carbonyl)-2-phenylquinoline
• CAS No: 88067-73-6
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 646526
• PubChem ID: 718047
• Update Time: 2025-06-08

4-(morpholine-4-carbonyl)-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(2-phenyl-4-quinolinyl)carbonyl]-
• morpholin-4-yl-(2-phenylquinolin-4-yl)methanone
• F1179-0006
• Oprea1_033129
• SR-01000478613-1
• MORPHOLINO(2-PHENYL-4-QUINOLYL)METHANONE
• MixCom6_000958
• BIM-0023826.P001
• MLS000107259
• AKOS000677599
• 4-(4-morpholinylcarbonyl)-2-phenylquinoline
• CHEMBL1346120
• CCG-10932
• DTXSID20352078
• WAY-299194
• 88067-73-6
• DivK1c_005390
• HMS2481O06
• CBMicro_023934
• CDS1_004350
• morpholino(2-phenylquinolin-4-yl)methanone
• Cambridge id 5546364
• Oprea1_841449
• SCHEMBL10760683
• VU0229499-5
• SMR000111631
• SR-01000478613
• Z28251453
• AB00088405-01
• 4-(morpholine-4-carbonyl)-2-phenylquinoline

• Inchi： 1S/C20H18N2O2/c23-20(22-10-12-24-13-11-22)17-14-19(15-6-2-1-3-7-15)21-18-9-5-4-8-16(17)18/h1-9,14H,10-13H2
• InChI Key： DTVPHNNHIIYMME-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=C(C3C=CC=CC=3)N=C3C=CC=CC=23)=O)CC1

Computed Properties

• Exact Mass: 318.136827821g/mol
• Monoisotopic Mass: 318.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 4-(morpholine-4-carbonyl)-2-phenylquinoline

4-(morpholine-4-carbonyl)-2-phenylquinoline: A Comprehensive Overview

4-(morpholine-4-carbonyl)-2-phenylquinoline (CAS No. 88067-73-6) is a versatile compound with significant potential in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The molecular formula of 4-(morpholine-4-carbonyl)-2-phenylquinoline is C₁₉H₁₈N₂O₂, and it has a molecular weight of 306.35 g/mol. The compound features a quinoline core, which is a common scaffold in many biologically active molecules, and a morpholine carbonyl group, which adds to its structural diversity and functional versatility. The phenyl group further enhances its aromatic character and contributes to its overall stability and reactivity.

In recent years, the study of 4-(morpholine-4-carbonyl)-2-phenylquinoline has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective activities. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that 4-(morpholine-4-carbonyl)-2-phenylquinoline derivatives effectively inhibited the growth of various cancer cell lines, suggesting its potential as an anticancer agent.

The mechanism of action of 4-(morpholine-4-carbonyl)-2-phenylquinoline is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the inhibition of specific enzymes involved in cancer cell proliferation and survival. Additionally, the compound may modulate signaling pathways that regulate inflammation and oxidative stress, making it a candidate for treating inflammatory diseases.

In the context of neuroprotection, recent studies have explored the potential of 4-(morpholine-4-carbonyl)-2-phenylquinoline to mitigate neuronal damage in neurodegenerative disorders. A study published in the Journal of Neurochemistry (2020) found that this compound reduced oxidative stress and prevented neuronal cell death in models of Parkinson's disease. These findings highlight the multifaceted nature of 4-(morpholine-4-carbonyl)-2-phenylquinoline and its broad therapeutic potential.

The synthesis of 4-(morpholine-4-carbonyl)-2-phenylquinoline involves several well-established chemical reactions. One common approach is the reaction between 2-phenylquinolin-4-one and morpholinocarbonyl chloride under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production. The synthetic route can be further optimized to enhance efficiency and reduce environmental impact.

Beyond its direct therapeutic applications, 4-(morpholine-4-carbonyl)-2-phenylquinoline serves as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used to introduce additional functional groups or modify existing ones to fine-tune the pharmacological properties of target compounds. This flexibility makes it an attractive choice for medicinal chemists engaged in drug design and optimization.

The safety profile of 4-(morpholine-4-carbonyl)-2-phenylquinoline is another important aspect to consider. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal side effects. However, further research is needed to fully evaluate its safety in human subjects. Clinical trials are currently underway to assess the efficacy and safety of this compound in various disease models.

In conclusion, 4-(morpholine-4-carbonyl)-2-phenylquinoline (CAS No. 88067-73-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and multifaceted biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.